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Compound of Interest

Compound Name: Ethyl chloro(methyithio)acetate

Cat. No.: B1657291

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl chloro(methylthio)acetate is a halogenated sulfur-containing ester with potential
applications in organic synthesis, particularly as a building block for more complex molecules in
the pharmaceutical and agrochemical industries. Its dual functionality, featuring a reactive
chlorine atom and a methylthio group, makes it a versatile intermediate for introducing these
moieties into target structures. This technical guide provides a summary of the available
physicochemical properties, predicted data, and general safety considerations for this
compound.

Physicochemical Properties

Quantitative data for Ethyl chloro(methylthio)acetate is limited, with some of the available
information based on computational predictions. The following tables summarize the known
and predicted properties of this compound.

Property Value Source
CAS Number 56078-31-0 [1112][3]
Molecular Formula CsHoCIO2S [11[3]
Molecular Weight 168.64 g/mol [1][3]
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Predicted

) ] Value Source
Physicochemical Data
Boiling Point 185.9+25.0 °C [1]
Density 1.202 £ 0.06 g/cm3 [1]
Storage and Handling Recommendation Source
Storage Temperature 2-8°C
Storage Atmosphere Inert Atmosphere

Synthesis and Reactivity
Synthesis

A definitive, detailed experimental protocol for the synthesis of Ethyl
chloro(methylthio)acetate (CAS 56078-31-0) is not readily available in the public domain.
However, a plausible synthetic route can be conceptualized based on general organic
chemistry principles.

One potential pathway could involve the chlorination of ethyl (methylthio)acetate. This reaction
would introduce a chlorine atom at the alpha-position to the carbonyl group. The choice of
chlorinating agent and reaction conditions would be critical to achieve the desired product
selectively and in high yield.

Ethyl (methylthio)acetate

a-chlorination

Ethyl chloro(methylthio)acetate

Chlorinating Agent
(e.g., NCS, SO2Cl2)
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Caption: Plausible synthesis of Ethyl chloro(methylthio)acetate.

Reactivity

The chemical reactivity of Ethyl chloro(methylthio)acetate is dictated by the presence of
three key functional groups: the ester, the a-chloro group, and the methylthio group.

» Nucleophilic Substitution at the a-carbon: The chlorine atom is a good leaving group, making
the a-carbon susceptible to nucleophilic attack. This allows for the introduction of a wide
range of functional groups.

o Ester Group Reactivity: The ethyl ester can undergo typical ester reactions such as
hydrolysis (acidic or basic) to yield the corresponding carboxylic acid, and transesterification.

o Oxidation of the Sulfur Atom: The methylthio group can be oxidized to the corresponding
sulfoxide or sulfone, offering further pathways for molecular elaboration.

Ethyl chloro(methylthio)acetate

Nu- l H20 / H* or OH- Oxidizing Agent

Nucleophilic Substitution
(e.g., with amines, alkoxides)

: : \

Ethyl chloro(methylsulfinyl)acetate or
Ethyl chloro(methylsulfonyl)acetate

Ester Hydrolysis Sulfur Oxidation

a-Substituted Product Chloro(methylthio)acetic acid

Click to download full resolution via product page
Caption: Key reaction pathways for Ethyl chloro(methylthio)acetate.

Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for Ethyl
chloro(methylthio)acetate (CAS 56078-31-0) is not currently available in public spectral
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databases. Researchers working with this compound will need to perform their own analytical
characterization to confirm its identity and purity.

Safety and Handling

Due to the lack of a specific Safety Data Sheet (SDS) for Ethyl chloro(methylthio)acetate,
safety precautions must be based on the potential hazards associated with its functional
groups and structurally similar compounds, such as ethyl chloroacetate and organic sulfides.

General Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.

o Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of vapors.

e Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately
with plenty of water.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, acids, and bases. The
recommended storage condition is under an inert atmosphere at 2-8°C.

Potential Hazards:

Based on the chemistry of related compounds, Ethyl chloro(methylthio)acetate should be
considered as potentially:

e Irritating to the skin, eyes, and respiratory tract.
o Harmful if swallowed or absorbed through the skin.
e Lachrymatory (causes tearing).

A thorough risk assessment should be conducted before handling this compound.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1657291?utm_src=pdf-body
https://www.benchchem.com/product/b1657291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1657291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Experimental Workflow for a Typical Nucleophilic
Substitution

The following is a generalized experimental workflow for a nucleophilic substitution reaction
using Ethyl chloro(methylthio)acetate. This should be adapted and optimized for specific
nucleophiles and reaction conditions.
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Reaction Setup

Combine Ethyl chloro(methylthio)acetate,
nucleophile, and solvent in a flask.

:

Establish an inert atmosphere
(e.g., Nitrogen or Argon).

;

Set reaction temperature
(e.g., using an oil bath).

Monitor reaction
progress (TLC, GC)

Work-up and Isolation

Quench the reaction
(e.g., with water or a buffer).

;

Extract the product with
an appropriate organic solvent.

;

Dry the organic layer
(e.g., with Na2SO4 or MgSOa).

l

Filter and concentrate
the organic solution.

Purification and Analysis

Purify the crude product
(e.g., by column chromatography or distillation).

;

Characterize the purified product
(NMR, IR, MS, etc.).

Click to download full resolution via product page

Caption: General workflow for nucleophilic substitution.
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Disclaimer

The information provided in this technical guide is based on publicly available data, which for
Ethyl chloro(methylthio)acetate (CAS 56078-31-0) is limited and includes predicted values.
Experimental data for many of its properties are not available. All chemical handling should be
performed by trained professionals with a thorough understanding of the potential hazards. A
comprehensive risk assessment should be completed before any experimental work is
undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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